Cas no 898384-50-4 (2-Methyl-2-(piperazin-1-yl)propanoic acid)

• Product Name: 2-Methyl-2-(piperazin-1-yl)propanoic acid
• CAS No: 898384-50-4
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 2134257
• Update Time: 2025-05-20

2-Methyl-2-(piperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(piperazin-1-yl)propanoic acid
• 2-methyl-2-piperazin-1-ylpropanoic acid
• 2-Methyl-2-(piperazin-1-yl)propanoic acid

• Inchi： 1S/C8H16N2O2/c1-8(2,7(11)12)10-5-3-9-4-6-10/h9H,3-6H2,1-2H3,(H,11,12)
• InChI Key： GJWWEBIRTIIEGM-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 52.6

Additional information on 2-Methyl-2-(piperazin-1-yl)propanoic acid

2-Methyl-2-(piperazin-1-yl)propanoic Acid (CAS No. 898384-50-4): A Comprehensive Overview

2-Methyl-2-(piperazin-1-yl)propanoic acid (CAS No. 898384-50-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperazine derivative, is characterized by its unique molecular structure, which combines a piperazine ring with a propanoic acid moiety. Its versatility and potential applications make it a subject of interest for researchers and industry professionals alike.

The chemical formula of 2-Methyl-2-(piperazin-1-yl)propanoic acid is C8H16N2O2, and it features a molecular weight of approximately 172.23 g/mol. The presence of both the piperazine and carboxylic acid functional groups in its structure allows for diverse reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its use in the development of pharmaceutical intermediates, particularly in the design of bioactive molecules and drug candidates.

One of the key reasons for the growing interest in 2-Methyl-2-(piperazin-1-yl)propanoic acid is its potential role in medicinal chemistry. The piperazine ring is a common pharmacophore found in many FDA-approved drugs, contributing to their biological activity. This compound’s ability to act as a building block for more complex molecules has made it a focal point in the synthesis of central nervous system (CNS) agents, antidepressants, and antimicrobial compounds. Its structural flexibility allows for modifications that can enhance drug efficacy and reduce side effects.

In addition to its pharmaceutical applications, 2-Methyl-2-(piperazin-1-yl)propanoic acid is also studied for its potential in material science. The compound’s ability to form stable complexes with metals and other organic molecules opens doors for its use in catalysis and polymer chemistry. Researchers are investigating its role in the development of advanced materials, such as coordination polymers and supramolecular assemblies, which have applications in sensors, coatings, and nanotechnology.

The synthesis of 2-Methyl-2-(piperazin-1-yl)propanoic acid typically involves multi-step organic reactions, including alkylation and carboxylation processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. These methods align with the growing demand for green chemistry and sustainable synthesis, which are hot topics in the chemical industry today.

From a market perspective, the demand for 2-Methyl-2-(piperazin-1-yl)propanoic acid is expected to rise due to its expanding applications in drug discovery and material science. Pharmaceutical companies and research institutions are increasingly sourcing high-purity samples of this compound for their projects. Suppliers and manufacturers are focusing on scalable production methods to meet this demand while ensuring compliance with regulatory standards.

For researchers and industry professionals seeking information on 2-Methyl-2-(piperazin-1-yl)propanoic acid, common queries include its solubility, stability, and handling precautions. The compound is generally soluble in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO). Proper storage conditions, such as keeping it in a cool, dry place away from light, are recommended to maintain its integrity over time.

In conclusion, 2-Methyl-2-(piperazin-1-yl)propanoic acid (CAS No. 898384-50-4) is a promising compound with wide-ranging applications in pharmaceuticals, material science, and chemical research. Its unique structure and reactivity profile make it a valuable tool for scientists exploring new frontiers in drug development and advanced materials. As research continues, this compound is likely to play an even more significant role in addressing modern scientific challenges.